Cas no 13831-58-8 ((3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate)

• Product Name: (3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate
• CAS No: 13831-58-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 1252631
• PubChem ID: 256954
• Update Time: 2025-04-20

(3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (3-hydroxy-5-nitrophenyl) N,n-dimethylcarbamate
• AC1L5VQ9
• CTK4C1202
• AR-1F3661
• Dimethyl-carbamidsaeure-(3-hydroxy-5-nitro-phenylester)
• AC1Q60RS
• dimethyl-carbamic acid-(3-hydroxy-5-nitro-phenyl ester)
• NSC84543
• AG-K-90058
• 3-hydroxy-5-nitrophenyl dimethylcarbamate
• AC1L5VQ9; CTK4C1202; AR-1F3661; Dimethyl-carbamidsaeure-(3-hydroxy-5-nitro-phenylester); AC1Q60RS; dimethyl-carbamic acid-(3-hydroxy-5-nitro-phenyl ester); NSC84543; AG-K-90058; 3-hydroxy-5-nitrophenyl dimethylcarbamate;
• 13831-58-8
• DTXSID70292677
• NSC-84543

• Inchi： 1S/C9H10N2O5/c1-10(2)9(13)16-8-4-6(11(14)15)3-7(12)5-8/h3-5,12H,1-2H3
• InChI Key： BILOSMALXANGCQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1C=C(C=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 92.91
• LogP: 1.88400